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Chromium(lll) acetylacetonate, systematically named tris(2,4-pentanedionato)chromium(lll)
and commonly abbreviated as Cr(acac)s, is a coordination compound with the formula
Cr(CsH702)s.[1][2] This air-stable, deeply colored crystalline solid represents a cornerstone
complex in inorganic chemistry. Its unique combination of properties—paramagnetism, high
solubility in nonpolar organic solvents, and thermal stability—has established it as an
indispensable tool across diverse scientific fields.[1][2][3]

Primarily recognized for its role as a paramagnetic relaxation agent in Nuclear Magnetic
Resonance (NMR) spectroscopy, Cr(acac)s is crucial for enhancing signal resolution in
complex organic and biochemical analyses.[2][3][4] Beyond the NMR tube, it serves as a
valuable precursor in materials science for the synthesis of chromium-containing thin films and
nanoparticles via techniques like chemical vapor deposition (CVD).[3][5] It also functions as a
catalyst in key organic reactions, including polymerizations and selective oxidations.[3][4] More
recently, its potential as a bioavailable source of the essential trace element chromium has
garnered interest in the realms of dietary supplements and drug development, particularly for
its potential role in glucose metabolism.[6][7][8]

This guide provides a comprehensive exploration of the synthesis, structure, and the nuanced
physical and chemical properties of Cr(acac)s, offering researchers, scientists, and drug
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development professionals a detailed understanding of this remarkably versatile compound.

PART 1: Synthesis and Molecular Architecture
Synthesis: A Controlled Assembly

The most prevalent and reliable synthesis of Cr(acac)s involves the reaction of a chromium(lll)
salt, typically chromium(lll) chloride hexahydrate (CrCls-6H20), with acetylacetone (Hacac) in
the presence of a base.[1][3] The base is critical as it facilitates the deprotonation of the weakly
acidic acetylacetone to form the acetylacetonate anion (acac™~), which then acts as a bidentate
ligand, coordinating with the Cr3* ion. Urea is often the base of choice; its slow hydrolysis in
situ provides a gradual release of ammonia, preventing the rapid precipitation of chromium(llil)
hydroxide and ensuring the formation of the desired crystalline product.[9][10]

The overall reaction is: CrCls + 3 Hacac + 3 NHs — Cr(acac)s + 3 NH4CI[1]

Reactants

Process Products
L Urea Hydrolysis:
( Urea (CO(NH2)2) }:%(MX & Sti(Coul in lce BaﬂD—P(Buchner Filtration }

Acety one (Hacac)

Click to download full resolution via product page

Figure 1: Experimental workflow for the synthesis of Cr(acac)s.

Experimental Protocol: Synthesis of Tris(2,4-
pentanedionato)chromium(lil)
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Objective: To synthesize crystalline Cr(acac)s from chromium(lll) chloride hexahydrate.

Materials:

e Chromium(lll) chloride hexahydrate (CrCl3-6H20) (1.4 g)

e Urea (10 g)

o Acetylacetone (3 mL)

 Distilled water (50 mL)

e Conical flask (100 mL), watch glass, magnetic stirrer/hotplate, ice bath, Buchner filtration
apparatus.

Procedure:

» Dissolution of Reactants: In a 100 mL conical flask, dissolve 1.4 g of CrClz-:6H20 in 50 mL of
distilled water. The solution will be a very dark green.[9]

» Addition of Reagents: With continuous stirring, add 10 g of urea in several portions. Follow
this by the addition of 3 mL of acetylacetone.[9][11]

o Reaction Heating: Cover the flask with a watch glass and heat the mixture to between 80-
90°C on a stirring hotplate. Causality: Heating accelerates the hydrolysis of urea to ammonia
and carbon dioxide (CO(NH2)2 + H20 - 2 NHs + CO3), providing the basic conditions
necessary for the deprotonation of acetylacetone.[9][10]

o Crystallization: Maintain the temperature and stirring for approximately 90 minutes. As the
reaction proceeds, deep maroon crystals of Cr(acac)s will begin to form and precipitate from
the solution.[9][10]

« |solation: After the heating period, cool the reaction mixture in an ice bath to maximize crystal
precipitation.

 Purification: Collect the maroon crystals by vacuum filtration using a Buchner funnel. Wash
the crystals sparingly with distilled water and then allow them to air dry completely.[9]
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Molecular Structure and Electronic Configuration

Cr(acac)s is a neutral coordination complex where the central chromium(lll) ion is in an
octahedral coordination environment.[9][12] It is chelated by three bidentate acetylacetonate
ligands, with each ligand binding to the chromium ion through its two oxygen atoms.[10][13]
This arrangement results in a highly stable, six-coordinate complex with idealized Dz symmetry.
[1] X-ray crystallography studies have determined the Cr-O bond distances to be approximately
1.93 A[1]

The electronic configuration of the Cr3* ion (a d® metal center) in this octahedral field is
(t20)3(e_g)°.[1] According to Hund's rule, the three d-electrons occupy the lower-energy tzg
orbitals individually with parallel spins. This results in three unpaired electrons, rendering the
complex paramagnetic with a quartet ground state (S=3/2).[1][14] The characteristic deep
violet/maroon color of the complex is a direct consequence of d-d electronic transitions.[1]

Figure 2: 2D representation of the Cr(acac)s coordination sphere.

PART 2: Core Physicochemical Properties

The utility of Cr(acac)s is defined by its distinct physical properties, which are summarized

below.

General Physical Characteristics
Property Value Reference(s)
Chemical Formula Cr(CsH702)3 [1][15]
Molar Mass 349.32 g/mol [1][15][16]

Deep maroon / purple
Appearance _ [11[31[41[°]
crystalline powder

Density 1.34 g/cm3 [1][5]
Melting Point 210 °C (483 K) [1][3][15][16]
Boiling Point 340 °C (613 K) [1][3][15][16]
Sublimation Begins to sublime near 110 °C  [1][5]
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Solubility Profile

The hydrophobic exterior of the complex, dominated by the organic methyl groups of the
ligands, dictates its solubility. Cr(acac)s is renowned for its good solubility in many nonpolar
organic solvents, a property that underpins its use as an NMR relaxation agent in organic
media.[1][2] Conversely, it is sparingly soluble in water.[3][9]

Solvent Solubility Reference(s)

Water ~1.1 g/L (20°C) [15][17]

Nonpolar Solvents

Toluene Soluble [319]
Benzene 30.85 g/ 100g (20°C) [17]
Chloroform Soluble [3]

Polar Organic Solvents

Methanol Soluble [9]
Ethanol Soluble (2.20 g/ 100g at 20°C)  [9][17]
Acetone Soluble 9]
Acetonitrile Soluble [9]
DMSO Soluble 9]

Studies on the thermodynamics of dissolution have shown that for water, the enthalpy change
(AH) and entropy change (AS) are both negative, while for isopropanol, both AH and AS are
positive.[18] This indicates different driving forces for the dissolution process in polar protic
versus less polar organic solvents.

PART 3: Chemical, Spectroscopic, and Thermal
Properties
Magnetism and its Application in NMR
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As established, the (t2g)? electronic configuration gives Cr(acac)s three unpaired electrons,
making it a paramagnetic substance.[1][14] While paramagnetism is often a hindrance in NMR
spectroscopy, causing extreme peak broadening, for Cr(acac)s it is its most celebrated feature.
When added in small quantities to an NMR sample, it acts as a "relaxation agent."[1][3]

Mechanism of Action: The fluctuating magnetic field generated by the unpaired electrons on the
Cr3* ion induces rapid spin-lattice (T1) relaxation in nearby nuclei (e.g., 3C). This is particularly
beneficial for nuclei with inherently long relaxation times, such as quaternary carbons, which
often produce weak signals. By shortening T1, Cr(acac)s allows for faster pulse repetition rates
without signal saturation, significantly reducing the time required to acquire quantitative 13C
NMR spectra.[1]

Spectroscopic Signature

« Infrared (IR) Spectroscopy: The IR spectrum of Cr(acac)s is dominated by the vibrations of
the acetylacetonate ligand. The coordination to the metal center causes a shift in the
vibrational frequencies compared to the free ligand. The most characteristic bands are
associated with the C=0 and C=C bonds of the chelate ring.[9]

Wavenumber (cm~2) Assighment Reference(s)
~1577 v(C=0) stretch [9]
~1522 v(C=C) + v(C-C) stretch 9]
~1278 v(C-C) + v(C-0) stretch [9]

o UV-Visible Spectroscopy: The deep purple color of Cr(acac)s is due to spin-allowed d-d
electronic transitions in the visible region of the spectrum. Typical spectra show absorption
maxima (A_max) around 328 nm, 381 nm, and 566 nm. A red shift in these bands can be
observed when the complex is adsorbed onto surfaces like silica or alumina.[19]

e 1H NMR Spectroscopy: Due to its paramagnetism, the *H NMR spectrum of pure Cr(acac)s
exhibits very broad and significantly shifted peaks, a result of the Fermi-contact interaction
between the unpaired electrons and the ligand's protons. A typical spectrum shows a broad
singlet for the methyl protons (18H) around 2.2 ppm and another for the methine protons
(3H) at approximately 5.35 ppm.
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Thermal Analysis and Reactivity

Thermal Stability: Cr(acac)s is thermally stable, melting at 210°C and boiling at 340°C,
though it begins to sublime at a much lower temperature (around 110°C).[1][5] Thermal
analysis techniques like Thermogravimetric Analysis (TGA) and Differential Scanning
Calorimetry (DSC) are used to study its decomposition pathways, which are relevant for its
application as a precursor in CVD.[20][21] The decomposition involves the loss of the
organic ligands, ultimately leading to chromium oxide residues at high temperatures.[22][23]

Chemical Reactivity: The complex is relatively inert toward ligand substitution reactions.[1]
However, the central methine (CH) group on the acetylacetonate ring is susceptible to
electrophilic substitution. For instance, it readily reacts with N-bromosuccinimide (NBS) to
yield the corresponding bromo-substituted derivative, tris(3-bromo-2,4-
pentanedionato)chromium(lll).[1]

PART 4: Safety and Handling

As a chemical reagent, Cr(acac)s requires careful handling to minimize exposure and ensure

laboratory safety.

Primary Hazards: The compound is classified as an irritant, causing skin, eye, and
respiratory tract irritation.[15][24][25] The full toxicological properties have not been
completely investigated.[24]

Handling Recommendations:

o Always handle Cr(acac)s inside a certified chemical fume hood to avoid inhalation of the
fine powder.[24]

o Wear appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat.[15][24][26]

o Minimize dust generation and accumulation during weighing and transfer.[24]

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area away from incompatible substances.[15][24][26][27]
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e First Aid: In case of contact with eyes or skin, flush immediately with copious amounts of
water for at least 15 minutes and seek medical attention.[24] If inhaled, move to fresh air.[24]
If ingested, seek immediate medical aid.[24]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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